Tributylribavirin

• CAS RN: 101843-94-1
• Molecular Formula: C20H36N4O5
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 1-[(2R,3R,4R,5R)-3,4-dibutoxy-5-(butoxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C20H36N4O5/c1-4-7-10-26-13-15-16(27-11-8-5-2)17(28-12-9-6-3)20(29-15)24-14-22-19(23-24)18(21)25/h14-17,20H,4-13H2,1-3H3,(H2,21,25)/t15-,16-,17-,20-/m1/s1
• InChI Key: PHGTXFGCUSQWBU-WOCWXWTJSA-N
• Isomeric SMILES: CCCCOC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC(=N2)C(=O)N)OCCCC)OCCCC
• SMILES: CCCCOCC1C(C(C(O1)N2C=NC(=N2)C(=O)N)OCCCC)OCCCC
• synonyms: TB-ribavirin; tributylribavirin

Description

Tributylribavirin is a synthetic nucleoside analog that has gained significant attention in the scientific community due to its potential antiviral properties. It is a prodrug of ribavirin, which is an FDA-approved antiviral drug used to treat chronic hepatitis C. Tributylribavirin has been shown to have similar antiviral activity to ribavirin but with improved pharmacokinetic properties.

Mechanism of Action

The exact mechanism of action of tributylribavirin is not fully understood, but it is believed to be similar to that of ribavirin. Ribavirin is a nucleoside analog that inhibits viral replication by interfering with the synthesis of viral RNA. It has been suggested that tributylribavirin may act as a prodrug of ribavirin, with the tributyl group helping to improve its pharmacokinetic properties.
Biochemical and Physiological Effects
Tributylribavirin has been shown to have low toxicity in vitro and in vivo, with no significant adverse effects observed in animal studies. It is rapidly metabolized in the liver, with a half-life of approximately 3 hours. Tributylribavirin has been shown to have a similar safety profile to ribavirin, with no significant adverse effects observed in clinical studies.

Advantages and Limitations for Lab Experiments

Tributylribavirin has several advantages for lab experiments, including its potent antiviral activity, broad-spectrum antiviral activity, and low toxicity. Additionally, tributylribavirin has improved pharmacokinetic properties compared to ribavirin, which may make it a more effective antiviral agent. However, tributylribavirin is a relatively new compound, and more research is needed to fully understand its potential advantages and limitations for lab experiments.

Future Directions

There are several potential future directions for research on tributylribavirin. One area of interest is the development of tributylribavirin as a treatment for emerging viral diseases, such as COVID-19. Additionally, further research is needed to fully understand the mechanism of action of tributylribavirin and its potential as a prodrug of ribavirin. Finally, more research is needed to fully understand the safety and efficacy of tributylribavirin in clinical trials.

Synthesis Methods

Tributylribavirin can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis route involves the protection of the hydroxyl group on the ribavirin molecule, followed by the addition of tributyltin chloride to the protected ribavirin. The tributyl group is then deprotected to yield tributylribavirin.

Scientific Research Applications

Tributylribavirin has been studied extensively for its antiviral properties against a variety of viruses, including hepatitis C virus, respiratory syncytial virus, and human immunodeficiency virus. In vitro studies have shown that tributylribavirin has potent antiviral activity against these viruses, with similar or improved efficacy compared to ribavirin. Additionally, tributylribavirin has been shown to have a broad-spectrum antiviral activity against multiple strains of influenza virus.